N-(2-methoxyethyl)-1-methyl-5-(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-ylcarbonyl)-1H-benzimidazol-2-amine

• IUPAC Name: [2-(2-methoxyethylamino)-1-methylbenzimidazol-5-yl]-(3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl)methanone
• InChI: InChI=1S/C18H22N6O2/c1-23-16-4-3-12(9-14(16)22-18(23)19-6-8-26-2)17(25)24-7-5-13-15(10-24)21-11-20-13/h3-4,9,11H,5-8,10H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: IKJJVIALCKYYJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)N3CCC4=C(C3)NC=N4)N=C1NCCOC
• Molecular Formula: C18H22N6O2
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives, which share a structural resemblance with the compound , involves cyclization of aminopyridines and chloro ketones to give the desired imidazo[1,2-a]pyridines. This process often includes several steps, starting from the preparation of aminopyridines, followed by their reaction with chloro ketones under specific conditions to achieve the cyclization necessary for forming the imidazo[1,2-a]pyridine core (Starrett et al., 1989).

Molecular Structure Analysis

The crystal structure and Hirshfeld surface analysis of related imidazo[1,2-a]pyridine derivatives provide insights into the molecular arrangement and interactions within the crystal lattice. These analyses reveal the inclination of various phenyl rings to the mean planes of the respective imidazole rings, which is crucial for understanding the three-dimensional arrangement and potential reactivity sites of similar compounds (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridines are known to participate in a variety of chemical reactions, leading to the synthesis of novel compounds with potentially useful biological activities. For instance, the reaction of imidazo[1,2-a]pyridines with different reagents can lead to the formation of compounds with antiulcer properties, demonstrating the versatility of these structures in chemical synthesis and their potential as pharmacological agents (Starrett et al., 1989).

Physical Properties Analysis

The physical properties of compounds similar to "N-(2-methoxyethyl)-1-methyl-5-(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-ylcarbonyl)-1H-benzimidazol-2-amine" can be deduced from detailed spectroscopic and quantum studies. These include analyses using techniques such as NMR and IR spectroscopy, which provide valuable information on the chemical shifts, bonding environment, and molecular vibrations that are characteristic of the compound's structure (Halim & Ibrahim, 2022).

Chemical Properties Analysis

The chemical properties of imidazo[1,2-a]pyridine derivatives, including reactivity and potential biological activities, can be explored through synthetic routes that lead to various substituted derivatives. These routes often involve the introduction of functional groups at strategic positions on the core structure, significantly altering the compound's chemical behavior and interaction with biological targets (Starrett et al., 1989).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures have been found to have various biological activities, such as GABA A receptor agonists.